![molecular formula C15H16F3N3O B5714505 2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(2-phenylethyl)acetamide](/img/structure/B5714505.png)
2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(2-phenylethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(2-phenylethyl)acetamide is a chemical compound that has been the subject of scientific research due to its potential pharmacological properties. This compound is also known by its chemical name, TAP-144, and has been studied for its potential use in the treatment of various medical conditions.
Mechanism of Action
TAP-144 works by binding to androgen receptors in the body, which can lead to increased muscle mass and bone density. This compound is selective in its binding, meaning that it primarily targets androgen receptors in muscle and bone tissue, while avoiding other areas of the body such as the prostate gland.
Biochemical and Physiological Effects:
Studies have shown that TAP-144 can lead to increased muscle mass and bone density in animal models. This compound has also been shown to have minimal effects on other areas of the body, such as the prostate gland, which is a common concern with other androgenic compounds.
Advantages and Limitations for Lab Experiments
One advantage of using TAP-144 in lab experiments is its selectivity for muscle and bone tissue, which can lead to more targeted results. However, one limitation is the lack of long-term studies on the safety and efficacy of this compound.
Future Directions
There are several future directions for research on TAP-144, including its potential use in the treatment of osteoporosis, muscle wasting, and other medical conditions. Further studies are also needed to determine the long-term safety and efficacy of this compound, as well as its potential use as a SARM.
Synthesis Methods
The synthesis of TAP-144 involves several steps, including the reaction of 5-methyl-3-(trifluoromethyl)-1H-pyrazole with N-(2-phenylethyl)acetamide. The resulting product is then purified through various methods, such as column chromatography, to obtain a pure form of TAP-144.
Scientific Research Applications
TAP-144 has been the subject of scientific research due to its potential use as a selective androgen receptor modulator (SARM). SARMs are compounds that bind to androgen receptors in the body, which can lead to increased muscle mass and bone density. TAP-144 has also been studied for its potential use in the treatment of osteoporosis, muscle wasting, and other medical conditions.
properties
IUPAC Name |
2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]-N-(2-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16F3N3O/c1-11-9-13(15(16,17)18)20-21(11)10-14(22)19-8-7-12-5-3-2-4-6-12/h2-6,9H,7-8,10H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBZPREYPYINMND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CC(=O)NCCC2=CC=CC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.